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Compound of Interest

Compound Name: Notopterol

Cat. No.: B1679982 Get Quote

Essential Safety and Handling Guide for Notopterol
This document provides critical safety protocols, operational procedures, and disposal

guidelines for handling Notopterol. It is intended for researchers, scientists, and drug

development professionals to ensure minimal exposure risk and maintain a safe laboratory

environment.

Hazard Identification and Safety Ratings
According to its Safety Data Sheet (SDS), Notopterol is not classified as a hazardous

substance under the Globally Harmonized System (GHS). However, as a biologically active

furanocoumarin with known anti-inflammatory, analgesic, and apoptotic-inducing properties, it

is imperative to handle it with appropriate laboratory precautions to avoid unintended

physiological effects.[1][2][3]

The substance has been assigned the following safety ratings:

NFPA (National Fire Protection Association): Health = 0, Fire = 0, Reactivity = 0

HMIS (Hazardous Materials Identification System): Health = 0, Fire = 0, Reactivity = 0

Despite these ratings, its potent biological activity necessitates the use of personal protective

equipment.
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Personal Protective Equipment (PPE)
The selection and proper use of PPE are the primary defense against accidental exposure.

Standard laboratory procedures for handling bioactive chemical compounds should be

followed.

PPE Component Specification Purpose
Applicable
Scenarios

Gloves
Powder-free nitrile or

neoprene gloves.

Prevents dermal

absorption.

All handling activities,

including weighing,

dissolution, and

administration.

Lab Coat
Standard laboratory

coat.

Protects skin and

personal clothing from

contamination.

All handling activities.

Eye Protection

ANSI Z87.1 compliant

safety glasses with

side shields.

Protects eyes from

splashes or aerosols.

Required for all

handling activities.

Respiratory Protection

NIOSH-approved N95

or higher particulate

respirator.

Prevents inhalation of

airborne particles,

especially when

handling the solid

form.

Recommended when

weighing the powder

or when aerosols may

be generated.

Operational Plan: Handling Procedures
A systematic approach to handling Notopterol minimizes the risk of contamination and

exposure.

Engineering Controls
Weighing: When handling the solid, powdered form of Notopterol, use a chemical fume

hood or a ventilated balance enclosure to prevent inhalation of airborne particles.
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Solution Preparation: All work with solutions of Notopterol should be performed in a

chemical fume hood.

Donning PPE
A consistent sequence for putting on PPE ensures complete protection.

Hand Hygiene: Wash hands thoroughly with soap and water.

Lab Coat: Don a clean lab coat, ensuring it is fully buttoned.

Gloves: Don nitrile or neoprene gloves, ensuring the cuffs of the lab coat are tucked into the

gloves.

Respiratory Protection: If required, perform a user seal check and don the respirator.

Eye Protection: Put on safety glasses.

Weighing and Reconstitution
Tare a suitable weigh boat inside the ventilated enclosure.

Carefully weigh the desired amount of solid Notopterol.

Transfer the solid to an appropriate vessel for reconstitution.

Add the desired solvent. Notopterol is soluble in Methanol, DMSO, and Ethanol.[4][5]

Cap the vessel securely and mix until the solid is fully dissolved.

Doffing PPE
To prevent cross-contamination, remove PPE in the following order before leaving the handling

area:

Gloves: Remove gloves using a technique that avoids skin contact with the outer surface.

Eye Protection: Remove safety glasses.
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Respiratory Protection: If a respirator was worn, remove it without touching the front.

Lab Coat: Remove the lab coat.

Hand Hygiene: Wash hands thoroughly with soap and water immediately after removing all

PPE.

Disposal Plan
Proper disposal of Notopterol and contaminated materials is crucial to prevent environmental

contamination and accidental exposure. All disposal must comply with applicable federal, state,

and local regulations.[6]

Unused Compound: Unused Notopterol should be treated as chemical waste. The best

option is to use a community-based drug "take-back" program if available.[7] Otherwise,

dispose of it through your institution's hazardous waste program.

Contaminated Materials: All disposable items that have come into contact with Notopterol
(e.g., gloves, weigh boats, pipette tips, paper towels) should be collected in a labeled, sealed

hazardous waste container.[6][8]

Liquid Waste: Solutions containing Notopterol should be collected in a designated, sealed,

and clearly labeled hazardous waste container. Do not pour solutions down the drain.[9]

Empty Containers: Before discarding, scratch out all identifying information on the original

container label to protect proprietary information.[7] Dispose of the container in accordance

with institutional guidelines.

Quantitative Data Summary
The following table summarizes key quantitative data for Notopterol.
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Property Value Source(s)

Molecular Formula C₂₁H₂₂O₅ [4]

Formula Weight 354.4 g/mol [4]

Purity ≥95% - 99.95% [4][5]

Appearance A solid [4][5]

Storage Temperature -20°C [2][4]

Solubility

Soluble in Methanol, DMSO

(≥35.4 mg/mL), Ethanol (≥13.4

mg/mL)

[4][5]

JAK2 IC₅₀ 9.51 µM [4]

JAK3 IC₅₀ 25.2 µM [4]

TYK2 IC₅₀ >667 µM [4]

JAK1 IC₅₀ >2,000 µM [4]

Experimental Protocols
Notopterol has been utilized in various experimental models to investigate its biological

activity. Below are summaries of key methodologies.

In Vitro: Apoptosis and Cell Cycle Arrest in HL-60 Cells
This protocol details the investigation of Notopterol's effect on human acute myeloid leukemia

(AML) HL-60 cells.[2][4]

Cell Culture: HL-60 cells are cultured in a suitable medium at 37°C with 5% CO₂.

Treatment: Cells are treated with varying concentrations of Notopterol (e.g., 5, 10, 20, 40,

60 µM) for specified time periods (e.g., 48 hours).[2]

Apoptosis Assay: Apoptosis is measured using methods such as Annexin V/PI staining

followed by flow cytometry. The expression of apoptosis-related proteins (Bax, Bcl-2,

caspases) can be analyzed by Western blot.[2]
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Cell Cycle Analysis: Cells are fixed, stained with a DNA-intercalating dye (e.g., propidium

iodide), and analyzed by flow cytometry to determine the cell cycle distribution (G₀/G₁, S,

G₂/M phases). Notopterol has been shown to induce G₀/G₁ phase arrest at concentrations

of 10, 20, and 40 µM.[4]

In Vivo: Collagen-Induced Arthritis (CIA) Mouse Model
This protocol describes the use of Notopterol to treat an animal model of rheumatoid arthritis.

[10][11]

Animal Model: Arthritis is induced in susceptible mouse strains (e.g., DBA/1J) by

immunization with type II collagen.

Treatment Administration: Once arthritis is established, mice are treated with Notopterol
(e.g., 20 mg/kg per day) via intraperitoneal or oral administration.[4][10]

Efficacy Assessment: Therapeutic effects are evaluated by monitoring joint swelling, clinical

arthritis scores, and histological analysis of joint tissue to assess inflammation and bone

erosion.[4][10]

Mechanism Analysis: Serum levels of inflammatory cytokines are measured, and tissues can

be analyzed for the infiltration of inflammatory cells and the activation status of signaling

pathways like JAK-STAT.[10]

Visualizations
Procedural Workflow for Handling Notopterol
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Caption: Workflow for the safe handling of Notopterol from preparation to disposal.
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Caption: Notopterol inhibits inflammation by targeting the JAK/STAT and NF-κB pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1679982?utm_src=pdf-body
https://www.benchchem.com/product/b1679982?utm_src=pdf-body-img
https://www.benchchem.com/product/b1679982?utm_src=pdf-body
https://www.benchchem.com/product/b1679982?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679982?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Notopterol | CAS:88206-46-6 | Manufacturer ChemFaces [chemfaces.com]

2. medchemexpress.com [medchemexpress.com]

3. Phytochemistry and Biological Profile of the Chinese Endemic Herb Genus Notopterygium
- PMC [pmc.ncbi.nlm.nih.gov]

4. caymanchem.com [caymanchem.com]

5. apexbt.com [apexbt.com]

6. USP 800 & Hazardous Drug Disposal | Stericycle [stericycle.com]

7. fda.gov [fda.gov]

8. benchchem.com [benchchem.com]

9. rarc.wisc.edu [rarc.wisc.edu]

10. biorxiv.org [biorxiv.org]

11. biorxiv.org [biorxiv.org]

To cite this document: BenchChem. [Personal protective equipment for handling Notopterol].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679982#personal-protective-equipment-for-
handling-notopterol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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